Cas no 1086775-09-8 (12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo2,3-aquinolizine Hydrochloride)

• Product Name: 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo2,3-aquinolizine Hydrochloride
• CAS No: 1086775-09-8
• MF: C₂₃H₂₇ClN₂
• MW: 366.926884889603
• MDL: MFCD14706729
• CID: 1027920
• PubChem ID: 52988162
• Update Time: 2025-10-23

12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo2,3-aquinolizine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizine hydrochloride
• 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo[2,3-a]quinolizine hydrochloride
• 12-benzyl-12b-methyl-1,2,3,4,6,7-hexahydroindolo[2,3-a]quinolizine;hydrochloride
• 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizine--hydrogen chloride (1/1)
• AKOS016002287
• DTXSID50681060
• 1086775-09-8
• DB-259340
• MB14447
• 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo2,3-aquinolizine Hydrochloride

• MDL： MFCD14706729
• Inchi： 1S/C23H26N2.ClH/c1-23-14-7-8-15-24(23)16-13-20-19-11-5-6-12-21(19)25(22(20)23)17-18-9-3-2-4-10-18;/h2-6,9-12H,7-8,13-17H2,1H3;1H
• InChI Key： YRBXFHROVIASTF-UHFFFAOYSA-N
• SMILES： Cl.N12CCCCC1(C)C1=C(C3C=CC=CC=3N1CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 366.1862766g/mol
• Monoisotopic Mass: 366.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.2Ų

Additional information on 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo2,3-aquinolizine Hydrochloride

Comprehensive Overview of 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo[2,3-a]quinolizine Hydrochloride (CAS No. 1086775-09-8)

12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo[2,3-a]quinolizine Hydrochloride (CAS 1086775-09-8) is a complex heterocyclic compound with significant potential in pharmaceutical research. Its unique structural framework, combining indole and quinolizine moieties, has garnered attention for its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic pathways. The benzyl and methyl substitutions enhance its lipophilicity, making it a candidate for blood-brain barrier penetration.

In recent years, the demand for novel indoloquinolizine derivatives has surged due to their diverse pharmacological profiles. This compound’s hydrochloride salt form improves solubility, a critical factor for bioavailability in preclinical studies. Scientists are investigating its interactions with serotonin and dopamine receptors, aligning with current trends in neuropharmacology and mental health therapeutics. These areas are highly searched topics, reflecting public interest in next-generation treatments for conditions like anxiety and cognitive disorders.

The synthesis of CAS 1086775-09-8 involves multi-step organic reactions, including Pictet-Spengler cyclization, to construct its tetracyclic core. Analytical techniques such as HPLC and NMR are essential for purity verification, a priority for labs focusing on high-quality reference standards. The compound’s stability under varying pH conditions is also a key research focus, addressing common queries about storage protocols and handling best practices in scientific forums.

From an industrial perspective, 12-Benzyl-12b-methyl-1,2,3,4,6,7,12,12b-octahydro-indolo[2,3-a]quinolizine Hydrochloride is often discussed in the context of patent landscapes and intellectual property due to its structural novelty. Companies are investing in scalable synthesis methods to meet the growing demand for custom synthesis services. This aligns with the broader trend of outsourcing specialized chemical production, a topic frequently searched by R&D managers.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper waste disposal protocols for synthetic intermediates are emphasized in compliance with green chemistry principles. This resonates with the increasing focus on sustainable laboratory practices, a hot topic in academic and industrial circles.

In summary, CAS 1086775-09-8 represents a promising scaffold in medicinal chemistry. Its combination of structural complexity and functional versatility makes it a subject of ongoing research, particularly in the realms of central nervous system (CNS) drug development and enzyme modulation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the next wave of therapeutic innovations.